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Compound of Interest

Compound Name: a-Tosylbenzyl isocyanide

Cat. No.: B1353793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute

a comprehensive safety data sheet (SDS). Always consult the official SDS and your institution's

safety guidelines before handling α-tosylbenzyl isocyanide.

Introduction
α-Tosylbenzyl isocyanide is a versatile reagent in organic synthesis. However, like other

isocyanide compounds, it presents significant health and safety risks that necessitate careful

handling and a thorough understanding of its toxicological profile. This guide provides an in-

depth overview of the known safety, handling, and toxicity information for α-tosylbenzyl

isocyanide and related compounds, tailored for laboratory and drug development settings.

Hazard Identification and Classification
α-Tosylbenzyl isocyanide is classified as a hazardous chemical. The primary hazards are

associated with its acute toxicity upon ingestion, inhalation, and skin contact.[1][2][3] It is also

known to cause skin and eye irritation.[1][4] While specific quantitative toxicity data for α-

tosylbenzyl isocyanide is not readily available, data from analogous compounds like

tosylmethyl isocyanide (TosMIC) and benzyl isocyanide suggest a high degree of toxicity.[1][5]

[6] Isocyanides, as a class, can be metabolized to cyanide in the body, which can lead to

severe health effects, including impacting the central nervous and cardiovascular systems.[1][4]
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GHS Hazard Statements for Structurally Similar Compounds (Tosylmethyl isocyanide):

H301: Toxic if swallowed.[2][6]

H311: Toxic in contact with skin.[2][6]

H331: Toxic if inhaled.[2][6]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[7][8]

Quantitative Toxicity and Physical/Chemical Data
Specific quantitative toxicity data (e.g., LD50, LC50) for α-tosylbenzyl isocyanide are not

available in the reviewed literature.[1] The following tables summarize the available physical

and chemical properties for α-tosylbenzyl isocyanide and the related, well-studied compound,

tosylmethyl isocyanide.

Table 1: Physical and Chemical Properties of α-Tosylbenzyl Isocyanide

Property Value Reference

Molecular Formula C₁₅H₁₃NO₂S [9]

Molecular Weight 271.3 g/mol [9]

Melting Point 145°C (decomposes) [10]

Appearance Beige solid [10]

Solubility Insoluble in water [1]

Table 2: Physical and Chemical Properties of Tosylmethyl Isocyanide (TosMIC)
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Property Value Reference

Molecular Formula C₉H₉NO₂S [1]

Molecular Weight 195.24 g/mol [1]

Melting Point 109-115°C [2]

Appearance
Slightly yellow crystalline

powder
[1]

Solubility Insoluble in water [1][2]

Experimental Protocols for Safe Handling
Adherence to strict safety protocols is paramount when working with α-tosylbenzyl isocyanide.

The following are general experimental procedures for safe handling.

Personal Protective Equipment (PPE)
Eye Protection: Chemical splash-resistant safety glasses or goggles with side protection are

mandatory. A face shield may be appropriate for operations with a higher risk of splashing.[2]

[11]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile gloves) at all times.[12] A lab

coat or chemical-resistant apron should be worn to prevent skin contact.[2]

Respiratory Protection: All work with α-tosylbenzyl isocyanide should be conducted in a

certified chemical fume hood to avoid inhalation of dust or vapors.[7] If engineering controls

are not sufficient, a NIOSH-approved respirator with an appropriate cartridge should be

used.[1][7]

Engineering Controls
Ventilation: A properly functioning chemical fume hood is the primary engineering control for

preventing inhalation exposure.[2]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

laboratory.[1][2]
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General Handling Procedures
Preparation: Before starting any experiment, ensure all necessary PPE is worn correctly and

that the chemical fume hood is functioning properly. Have all necessary reagents and

equipment within the fume hood to minimize movement in and out.

Weighing and Transfer: Weigh the solid α-tosylbenzyl isocyanide in the fume hood. Use a

spatula for transfers and avoid generating dust.[7][11] If possible, use a containment system

like a glove bag for weighing larger quantities.

Reaction Setup: Perform all reactions in a closed system within the fume hood. Ensure all

joints are properly sealed.

Work-up and Purification: Conduct all extraction, filtration, and purification steps within the

fume hood. Be aware that isocyanides can be thermally unstable.[10] Avoid heating α-

tosylbenzyl isocyanide and similar compounds above 35-40°C.[10]

Waste Disposal: Dispose of all waste containing α-tosylbenzyl isocyanide as hazardous

chemical waste according to your institution's and local regulations.[1][11] Do not dispose of

it down the drain.[7] Contaminated labware should be decontaminated or disposed of as

hazardous waste.

Spill and Emergency Procedures
Minor Spills: For small spills within a fume hood, absorb the material with an inert absorbent

material (e.g., vermiculite, sand).[5] Carefully sweep up the absorbed material and place it in

a sealed, labeled container for hazardous waste disposal.[11]

Major Spills: Evacuate the area immediately and alert your institution's emergency response

team.

First Aid:

Skin Contact: Immediately flush the affected area with plenty of water for at least 15

minutes while removing contaminated clothing.[1] Seek immediate medical attention.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] Seek immediate medical attention.
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Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[1] Seek

immediate medical attention. Do not use mouth-to-mouth resuscitation.[1]

Ingestion: Do NOT induce vomiting.[1] If the person is conscious and alert, rinse their

mouth and drink 2-4 cupfuls of milk or water.[1] Seek immediate medical attention.

Visualization of Laboratory Workflow
The following diagram illustrates a standard workflow for safely handling α-tosylbenzyl

isocyanide in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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